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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Tiamulin B, a pleuromutilin

antibiotic, for research and development purposes. This document details its mechanism of

action, summarizes key quantitative data, and provides established experimental protocols.

Overview and Mechanism of Action
Tiamulin is a semi-synthetic derivative of the diterpene antibiotic pleuromutilin, produced by the

fungus Clitopilus scyphoides (formerly Pleurotus mutilus).[1][2][3] It is primarily used in

veterinary medicine to treat and prevent a range of bacterial infections in livestock, particularly

swine and poultry.[4][5][6][7] Tiamulin demonstrates a bacteriostatic mechanism of action by

inhibiting bacterial protein synthesis.[4][8][9] At higher concentrations, it can exert bactericidal

effects against susceptible microorganisms.[8][9][10]

The primary molecular target of tiamulin is the 50S subunit of the bacterial ribosome.[3][4][10]

[11][12] It binds to the peptidyl transferase center (PTC), a highly conserved region within the

23S rRNA.[5][11][12][13][14] This binding interferes with the correct positioning of the

aminoacyl-tRNA at the A- and P-sites, thereby preventing the formation of peptide bonds and

inhibiting the elongation of the polypeptide chain.[5][6][10][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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